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These application notes provide a detailed protocol for the use of 68Ga-Dota-PSMA-EB-01 in
Positron Emission Tomography (PET) imaging. The information compiled is based on
established procedures for similar 68Ga-labeled Prostate-Specific Membrane Antigen (PSMA)
targeted radiopharmaceuticals.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the imaging and
therapy of prostate cancer due to its significant overexpression on the surface of prostate
cancer cells.[1][2] 68Ga-Dota-PSMA-EB-01 is a PET radiotracer designed to bind with high
affinity to PSMA, enabling the visualization of primary and metastatic prostate cancer. The "EB"
component (Evans blue derivative) is intended to enhance blood circulation time, potentially
leading to improved tumor uptake and imaging characteristics. This document outlines the
necessary protocols for radiolabeling, quality control, patient preparation, image acquisition,
and data analysis for preclinical and clinical research involving 68Ga-Dota-PSMA-EB-01.

Radiolabeling Protocol
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The radiolabeling of Dota-PSMA-EB-01 with Gallium-68 (68Ga) is typically performed using an
automated synthesis module.[3][4] The following protocol is a general guideline and may
require optimization based on the specific synthesis module and reagents used.

Materials:

o 68Ge/68Ga generator

e Automated synthesis module (e.g., Scintomics GRP, ABX)
e Dota-PSMA-EB-01 precursor

 Sterile water for injection

o Sodium acetate buffer

» Ascorbic acid

» Ethanol (pharmaceutical grade)

o Sterile 0.22 um filter

e C18 SPE cartridge

Procedure:

Elute the 68Ge/68Ga generator with 0.1 M HCI to obtain 68GacCl3.

e Pre-condition the C18 SPE cartridge.

o Transfer the 68GacCl3 eluate to the reaction vessel of the synthesis module.
e Add sodium acetate buffer to adjust the pH to approximately 4.0-4.5.

o Add the Dota-PSMA-EB-01 precursor and ascorbic acid (to prevent radiolysis) to the
reaction vessel.

e Heat the reaction mixture at 95-105°C for 5-10 minutes.[5]
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 After the reaction, pass the mixture through the pre-conditioned C18 SPE cartridge to purify
the 68Ga-Dota-PSMA-EB-01.

e Wash the cartridge with sterile water to remove unreacted 68Ga.

o Elute the final product from the cartridge with ethanol and dilute with sterile saline for
injection.

Pass the final product through a sterile 0.22 um filter into a sterile vial.

Experimental Workflow for 68Ga-Dota-PSMA-EB-01 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

